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Cat. No.: B1234476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium lactate (Ca(C₃H₅O₃)₂), a calcium salt of lactic acid, is a widely utilized compound in the

pharmaceutical, food, and beverage industries.[1][2] It serves as a common calcium

supplement in pharmaceutical formulations due to its high bioavailability and solubility.[3] This

technical guide provides an in-depth overview of the core physicochemical properties of

calcium lactate monohydrate, offering valuable data and experimental insights for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Calcium lactate monohydrate is a white or almost white, crystalline or granular powder.[1][4]

[5] It is slightly efflorescent, meaning it can lose its water of hydration when exposed to a dry

atmosphere.[1][6]
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Property Value References

Chemical Formula C₆H₁₀CaO₆·H₂O [4][7][8]

Molecular Weight 236.23 g/mol [7][8]

Appearance
White or almost white,

crystalline or granular powder
[1][4][5]

Taste Mild taste [9]

Solubility
Calcium lactate is known for its relatively high solubility in water compared to other calcium

salts, which is a key factor in its bioavailability.[6][9] It is freely soluble in boiling water and very

slightly soluble in ethanol.[1][4][5]

Solvent Temperature Solubility References

Water 20 °C 3.4 g/100 g [1][2]

Water 25 °C

9 g/100 mL (for

trihydrate and

pentahydrate)

[1][2]

Boiling Water - Freely soluble [1][4][5]

Ethanol (96%) - Very slightly soluble [1][4][5]

Experimental Protocol: Solubility Determination (Shake-
Flask Method)
The shake-flask method is a common technique for determining the equilibrium solubility of a

compound.[10]

Preparation of Saturated Solution: Add an excess amount of calcium lactate monohydrate
to a flask containing the solvent (e.g., distilled water).
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Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 25 °C) for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[10]

Phase Separation: Allow the undissolved solid to settle. Separate the saturated solution from

the excess solid by centrifugation or filtration.[10]

Concentration Analysis: Determine the concentration of calcium lactate in the clear

supernatant using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy.[11][12]

Workflow for Solubility Determination

Add excess Calcium Lactate Monohydrate to solvent

Agitate at constant temperature to reach equilibrium

Separate solid and liquid phases (centrifugation/filtration)

Analyze solute concentration in the liquid phase

Click to download full resolution via product page

Workflow for Solubility Determination

Melting Point and Thermal Decomposition
The melting point of hydrated salts is often associated with the loss of water of hydration. For

calcium lactate, various forms exist with different hydration states, including a monohydrate,
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trihydrate, and pentahydrate.[1][13] The pentahydrate form loses water and becomes

anhydrous at 120 °C.[5][6] The anhydrous form has a melting point of approximately 240 °C.[6]

[14]

Thermal decomposition studies using Thermogravimetric-Differential Thermal Analysis (TG-

DTA) show a significant weight loss between 200-400 °C, corresponding to the melting and

decomposition of calcium lactate.[14] A further decomposition step occurs at 600-800 °C,

attributed to the decarbonation of calcium oxide.[14]

Form Melting Point (°C) Notes References

Pentahydrate 120
Dehydration to

anhydrous form
[5][6]

Anhydrous 240 - [6][14]

Experimental Protocol: Melting Point Determination
(Capillary Method)
The capillary method is a standard technique for determining the melting point of a solid.[15]

[16][17][18]

Sample Preparation: Ensure the calcium lactate monohydrate sample is dry and in a fine

powder form.[15][18] Pack a small amount of the powder into a capillary tube to a height of

2-3 mm.[15][16]

Apparatus Setup: Place the capillary tube into a melting point apparatus.[15][16]

Heating: Heat the sample rapidly to a temperature about 15-20 °C below the expected

melting point. Then, decrease the heating rate to 1-2 °C per minute to allow for accurate

observation.[15][17]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first liquid appears (onset of melting) and the temperature at which

the entire solid has turned into a liquid (completion of melting). This range is the melting

point.[17][18]
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Melting Point Determination Workflow

Prepare and pack sample in capillary tube

Place in melting point apparatus

Rapidly heat to near melting point

Slowly heat and observe melting

Record melting point range
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XRPD Experimental Workflow

Prepare powdered sample

Mount sample in diffractometer

Irradiate with X-rays and detect diffraction

Analyze diffraction pattern for phase identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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